Cas no 2248402-88-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(thiophene-2-sulfonamido)acetate)

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(thiophene-2-sulfonamido)acetate is a specialized chemical compound featuring a phthalimide core linked to a thiophene sulfonamide moiety via an acetoxy bridge. This structure imparts unique reactivity, making it valuable in organic synthesis, particularly in the development of pharmacologically active intermediates. The thiophene sulfonamide group enhances binding affinity in biological systems, while the phthalimide component contributes to stability and versatility in further derivatization. Its well-defined molecular architecture allows for precise modifications, facilitating applications in medicinal chemistry and material science. The compound's high purity and consistent performance make it suitable for research and industrial-scale processes requiring controlled functionalization.
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(thiophene-2-sulfonamido)acetate structure
2248402-88-0 structure
Product Name:1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(thiophene-2-sulfonamido)acetate
CAS No:2248402-88-0
MF:C14H10N2O6S2
MW:366.369000911713
CID:6150328
PubChem ID:165726446
Update Time:2025-06-08

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(thiophene-2-sulfonamido)acetate Chemical and Physical Properties

Names and Identifiers

    • EN300-6516356
    • 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(thiophene-2-sulfonamido)acetate
    • 2248402-88-0
    • Inchi: 1S/C14H10N2O6S2/c17-11(8-15-24(20,21)12-6-3-7-23-12)22-16-13(18)9-4-1-2-5-10(9)14(16)19/h1-7,15H,8H2
    • InChI Key: NVSKBQDWXSZWAW-UHFFFAOYSA-N
    • SMILES: S(C1=CC=CS1)(NCC(=O)ON1C(C2C=CC=CC=2C1=O)=O)(=O)=O

Computed Properties

  • Exact Mass: 365.99802839g/mol
  • Monoisotopic Mass: 365.99802839g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 620
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 147Ų

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(thiophene-2-sulfonamido)acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6516356-1.0g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(thiophene-2-sulfonamido)acetate
2248402-88-0 95.0%
1.0g
$0.0 2025-03-14

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(thiophene-2-sulfonamido)acetate

Research Brief on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(thiophene-2-sulfonamido)acetate (CAS: 2248402-88-0)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(thiophene-2-sulfonamido)acetate (CAS: 2248402-88-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features combining an isoindole-1,3-dione core with a thiophene sulfonamide moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and biological activity, particularly in the context of enzyme inhibition and targeted drug delivery.

Recent research has elucidated the synthetic pathways for this compound, highlighting its efficient production through multi-step organic reactions. The incorporation of the thiophene sulfonamide group is particularly noteworthy, as it enhances the molecule's binding affinity to specific biological targets. Computational modeling and X-ray crystallography studies have provided insights into the three-dimensional structure of the compound, revealing key interactions with active sites of target enzymes. These findings are crucial for the rational design of derivatives with improved pharmacological properties.

In vitro and in vivo studies have demonstrated the compound's efficacy as a potent inhibitor of certain proteases and kinases, which are implicated in various disease pathways. Notably, its ability to modulate inflammatory responses and apoptotic signaling has been explored in preclinical models of cancer and autoimmune diseases. The compound's pharmacokinetic profile, including its stability, bioavailability, and metabolic fate, has also been investigated, providing a foundation for further development into a viable therapeutic agent.

Furthermore, the potential of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(thiophene-2-sulfonamido)acetate in drug delivery systems has been explored. Its compatibility with nanoparticle-based carriers and its ability to achieve targeted release in specific tissues have been demonstrated, offering a promising avenue for reducing off-target effects and enhancing therapeutic efficacy. These advancements underscore the compound's versatility and its potential to address unmet medical needs.

In conclusion, the latest research on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(thiophene-2-sulfonamido)acetate (CAS: 2248402-88-0) highlights its multifaceted applications in drug discovery and development. Continued investigations into its mechanism of action, optimization of its chemical structure, and evaluation in clinical settings are expected to further unlock its therapeutic potential. This compound represents a valuable addition to the arsenal of bioactive molecules in the fight against complex diseases.

Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.